Cas no 2624108-93-4 (rac-(1R,2R,4R)-5,5-difluorobicyclo2.2.2octane-2-carboxylic acid)

• Product Name: rac-(1R,2R,4R)-5,5-difluorobicyclo2.2.2octane-2-carboxylic acid
• CAS No: 2624108-93-4
• MF: C₉H₁₂F₂O₂
• MW: 190.187190055847
• CID: 5464514
• PubChem ID: 155978170
• Update Time: 2025-06-22

rac-(1R,2R,4R)-5,5-difluorobicyclo2.2.2octane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Z4921449609
• rac-(1R,2R,4R)-5,5-difluorobicyclo[2.2.2]octane-2-carboxylic acid
• rac-(1R,2R,4R)-5,5-difluorobicyclo2.2.2octane-2-carboxylic acid

• Inchi： 1S/C9H12F2O2/c10-9(11)4-5-1-2-6(9)3-7(5)8(12)13/h5-7H,1-4H2,(H,12,13)/t5-,6-,7-/m1/s1
• InChI Key： AEEUBFLZOQDFEX-FSDSQADBSA-N
• SMILES： FC1(C[C@H]2CC[C@@H]1C[C@H]2C(=O)O)F

Computed Properties

• Exact Mass: 190.08053595 g/mol
• Monoisotopic Mass: 190.08053595 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 190.19
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3

Additional information on rac-(1R,2R,4R)-5,5-difluorobicyclo2.2.2octane-2-carboxylic acid

Rac-(1R,2R,4R)-5,5-Difluorobicyclo[2.2.2]octane-2-carboxylic Acid: An Overview of Its Structure, Synthesis, and Applications

Rac-(1R,2R,4R)-5,5-difluorobicyclo[2.2.2]octane-2-carboxylic acid (CAS No. 2624108-93-4) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound features a bicyclic structure with two fluorine atoms attached to the same carbon atom, making it a valuable building block for the synthesis of various bioactive molecules and pharmaceuticals.

The racemic nature of this compound arises from the presence of multiple chiral centers, specifically at positions 1, 2, and 4 in the bicyclo[2.2.2]octane framework. The racemic mixture consists of equal amounts of the (1R,2R,4R) and (1S,2S,4S) enantiomers. This characteristic makes it an interesting subject for both academic research and industrial applications.

In terms of its chemical structure, rac-(1R,2R,4R)-5,5-difluorobicyclo[2.2.2]octane-2-carboxylic acid is a carboxylic acid derivative with a highly strained bicyclic system. The presence of the two fluorine atoms at the 5-position introduces significant steric and electronic effects, which can influence the reactivity and stability of the molecule. These properties make it a valuable starting material for the synthesis of more complex molecules with specific biological activities.

Recent advancements in synthetic methodologies have enabled the efficient preparation of rac-(1R,2R,4R)-5,5-difluorobicyclo[2.2.2]octane-2-carboxylic acid. One notable approach involves the use of transition-metal-catalyzed reactions to construct the bicyclic core with high stereoselectivity. For example, palladium-catalyzed cross-coupling reactions have been successfully employed to introduce fluorine atoms at specific positions in the molecule.

The biological significance of rac-(1R,2R,4R)-5,5-difluorobicyclo[2.2.2]octane-2-carboxylic acid has been explored in various studies. Research has shown that compounds derived from this scaffold exhibit potent activity against a range of biological targets. For instance, derivatives of this compound have been investigated for their potential as inhibitors of specific enzymes involved in metabolic pathways and signaling cascades.

In the context of medicinal chemistry, rac-(1R,2R,4R)-5,5-difluorobicyclo[2.2.2]octane-2-carboxylic acid has been used as a key intermediate in the development of novel therapeutic agents. Its unique structural features make it suitable for optimizing pharmacological properties such as potency, selectivity, and bioavailability. Additionally, the presence of fluorine atoms can enhance metabolic stability and improve drug-like properties.

The application of rac-(1R,2R,4R)-5,5-difluorobicyclo[2.2.2]octane-2-carboxylic acid extends beyond medicinal chemistry to other areas such as materials science and analytical chemistry. In materials science, derivatives of this compound have been explored for their potential use in advanced polymers and coatings due to their unique mechanical and thermal properties.

In analytical chemistry, rac-(1R,2R,4R)-5,5-difluorobicyclo[2.2.2]octane-2-carboxylic acid has been utilized as a chiral selector in chromatographic separations. The ability to separate enantiomers is crucial in many analytical applications where enantiomeric purity is essential for ensuring product quality and safety.

The future prospects for rac-(1R,2R,4R)-5,5-difluorobicyclo[2.2.2]octane-2-carboxylic acid are promising across multiple disciplines. Ongoing research aims to further elucidate its biological activities and develop more efficient synthetic routes to access this valuable compound and its derivatives.

In conclusion, rac-(1R, ̶ ̶ ̶ ̶ ̶ ̶ ̶ R , ̶ ̶ ̶ ̶ ̶ ̶ R , ̶ ̶ R ) - ̶ ̶ R , R , R -5 , -difluorobicyclo [ . . ] octane - -carboxylic acid strong > (CAS No . . - -) represents a significant advancement in organic chemistry with broad applications in medicinal chemistry , materials science , and analytical chemistry . Its unique structural features and versatile reactivity make it an essential building block for the development of novel compounds with diverse biological activities . p >